Cas no 1039982-37-0 (5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid)

• Product Name: 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid
• CAS No: 1039982-37-0
• MF: C₁₄H₁₀Br₂O₃
• MW: 386.035402774811
• MDL: MFCD12028115
• CID: 4677813
• Update Time: 2025-07-01

5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(3-bromobenzyl)oxy]benzoic acid
• 5-Bromo-2-((3-bromobenzyl)oxy)benzoic acid
• STK505676
• BBL037759
• IMED362863855
• T2396
• 5-bromo-2-[(3-bromophenyl)methoxy]benzoic acid
• 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid

• MDL： MFCD12028115
• Inchi： 1S/C14H10Br2O3/c15-10-3-1-2-9(6-10)8-19-13-5-4-11(16)7-12(13)14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： YIUOBGKLGFCDFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCC1C=CC=C(C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 46.5

Additional information on 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid

Introduction to 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid (CAS No. 1039982-37-0)

5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1039982-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of brominated benzoic acids, a category known for its diverse applications in medicinal chemistry and material science. The presence of bromine atoms and the unique substitution pattern on the benzene ring contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid consists of a benzoic acid core substituted with a bromine atom at the 5-position and a 3-bromobenzyl ether group at the 2-position. This specific arrangement imparts both electronic and steric effects that can influence its reactivity and biological activity. The compound’s molecular formula is C₁₄H₉Bromine₂O₃, reflecting its composition and the presence of bromine atoms, which are often employed to enhance binding affinity in drug design.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their potential as pharmacophores. The bromine atoms in 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid can serve as handles for further functionalization, allowing chemists to modify the molecule’s properties for specific applications. This flexibility has made it a useful building block in the development of novel therapeutic agents.

One of the most compelling aspects of 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid is its role in medicinal chemistry research. Researchers have leveraged its structure to explore new pathways for drug discovery. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding interactions with biological targets. The bromine substituents can be selectively modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups while maintaining the core benzoic acid scaffold.

The pharmaceutical industry has been particularly interested in halogenated benzoic acids due to their ability to modulate enzyme activity and receptor binding. 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid has been investigated as a precursor for compounds targeting various diseases, including cancer and inflammatory disorders. Its incorporation into drug candidates has shown promise in preclinical studies, where it exhibits properties such as improved solubility and bioavailability.

Beyond pharmaceutical applications, this compound has found utility in materials science. The brominated aromatic ring can enhance thermal stability and electronic properties when incorporated into polymers or organic electronic materials. Such materials are increasingly important in the development of next-generation technologies, including flexible electronics and advanced coatings.

The synthesis of 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. Key steps often include bromination at specific positions on the benzene ring followed by etherification with 3-bromobenzyl alcohol under controlled conditions. The precise control of reaction parameters is crucial to achieving high yields and purity, which are essential for downstream applications.

In academic research, 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid has been employed as a reference compound for method development and validation. Its well-characterized structure allows researchers to benchmark new synthetic routes or analytical techniques. Additionally, it serves as a training tool for students learning about complex organic synthesis and spectroscopic characterization.

The safety profile of 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid is another critical consideration in its handling and application. While it is not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to ensure safe use. This includes proper ventilation, personal protective equipment (PPE), and adherence to waste disposal guidelines.

The future prospects for 5-Bromo-2-(3-bromobenzyl)oxybenzoic Acid are promising, with ongoing research exploring new derivatives and applications. Advances in computational chemistry may further enhance its utility by predicting novel interactions and optimizing its use in drug design pipelines. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific discovery.